Cas no 66256-53-9 (Undecane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-tricosafluoro-)

• Product Name: Undecane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-tricosafluoro-
• CAS No: 66256-53-9
• MF: C₁₁HF₂₃
• MW: 570.08892416954
• MDL: MFCD08458170
• CID: 502425
• PubChem ID: 19741781
• Update Time: 2025-06-08

Undecane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-tricosafluoro- Chemical and Physical Properties

Names and Identifiers

• Undecane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-tricosafluoro-
• LogP
• 1H-Perfluoro-n-undecane
• 1H-Perfluoro-n-undecaneneat
• 1H-Perfluoroundecane
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-Tricosafluoro-Undecane
• 1H-Perfluoroundecane 97%
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-tricosafluoroundecane
• A835391
• JVCGTOWAALQOTL-UHFFFAOYSA-N
• 66256-53-9
• MFCD08458170
• SCHEMBL713298
• DTXSID70599471

• MDL： MFCD08458170
• Inchi： 1S/C11HF23/c12-1(13)2(14,15)3(16,17)4(18,19)5(20,21)6(22,23)7(24,25)8(26,27)9(28,29)10(30,31)11(32,33)34/h1H
• InChI Key： JVCGTOWAALQOTL-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 569.97103
• Monoisotopic Mass: 569.9710978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Undecane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-tricosafluoro- Security Information

• Hazardous Material Identification：

Additional information on Undecane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-tricosafluoro-

Undecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-Tricosafluoro- (CAS No. 66256-53-9): A Comprehensive Overview

Undecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-Tricosafluoro- (CAS No. 66256-53-9) is a highly fluorinated compound that has garnered significant attention in the fields of chemistry and materials science due to its unique properties and potential applications. This compound belongs to the class of perfluorinated alkyl substances (PFAS), which are known for their exceptional chemical stability and resistance to various environmental conditions.

The molecular structure of Undecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8 strong>,< strong >8,< strong >9,< strong >9,< strong >10,< strong >10,< strong >11,< strong >11-Tricosafluoro- strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > p >

This compound is characterized by a linear chain of 11 carbon atoms fully substituted with fluorine atoms. The high degree of fluorination imparts remarkable hydrophobic and oleophobic properties to the molecule. These properties make it an ideal candidate for various applications in surface coatings, lubricants, and protective materials.

Literature Review and Recent Research Findings:

In recent years, extensive research has been conducted on the properties and applications of perfluorinated compounds like CAS No. 66256-53-9.

A study published in the Journal of Materials Chemistry A in 2022 explored the use of CAS No. 66256-53-9 in the development of superhydrophobic surfaces. The researchers found that coatings containing this compound exhibited excellent water-repellent properties and could withstand harsh environmental conditions without degradation. This makes it particularly useful in industries such as aerospace and marine engineering.

An article in the Journal of Fluorine Chemistry (2023) highlighted the potential of CAS No. 66256-53-9 in the field of biomedical applications. The compound's biocompatibility and low toxicity were evaluated in vitro and in vivo studies. The results indicated that it could be used as a carrier for drug delivery systems due to its ability to enhance the solubility and stability of hydrophobic drugs.

In addition to its practical applications, the environmental impact of perfluorinated compounds has been a subject of increasing concern. A review article in Environmental Science & Technology (2024) discussed the fate and transport of these compounds in the environment. While CAS No. 66256-53-9 is known for its chemical stability and persistence in the environment, efforts are being made to develop more sustainable alternatives with reduced environmental impact.

Synthesis and Characterization:

The synthesis of CAS No. 66256-53-9 typically involves multi-step processes that include fluorination reactions. One common method involves the reaction of undecyl alcohol with elemental fluorine or other fluorinating agents under controlled conditions. The resulting product is then purified using techniques such as distillation or chromatography.

The characterization of CAS No. 66256-53-9 can be achieved through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound.

NMR spectroscopy is particularly useful for confirming the presence of fluorine atoms in specific positions along the carbon chain. Mass spectrometry can help determine the molecular weight and identify any impurities or by-products present in the sample.

Safety Considerations:

Safety is a critical aspect when handling any chemical compound. While CAS No. 66256-53-9 is generally considered stable under normal conditions, it is important to follow standard laboratory safety protocols when working with this compound.

Potential hazards associated with perfluorinated compounds include inhalation risks and skin contact irritation. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and goggles when handling these substances.

In terms of environmental safety, proper disposal methods should be followed to minimize any potential impact on ecosystems. Research into more environmentally friendly alternatives continues to be an active area of study.

FUTURE PERSPECTIVES:

The future prospects for compounds like CAS No. 66256-53-9 are promising but also come with challenges. Ongoing research aims to optimize their synthesis processes to make them more cost-effective and sustainable.

Innovative applications are being explored across various industries. For example, the use of perfluorinated compounds in advanced materials for energy storage devices is a growing area of interest due to their unique electrochemical properties.

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